Cas no 41721-00-0 ((2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine)

• Product Name: (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine
• CAS No: 41721-00-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD09725365
• CID: 927307
• PubChem ID: 13578534
• Update Time: 2025-05-19

(2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-Pyrrolidin-1-yl(pyrrolidin-2-yl)methanone
• Pyrrolidine, 1-[(2S)-2-pyrrolidinylcarbonyl]- (9CI)
• (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine
• CHEMBL403882
• Pyrrolidine, 1-[(2S)-2-pyrrolidinylcarbonyl
• pyrrolidin-1-yl-[(2S)-pyrrolidin-2-yl]methanone
• (pyrrolidin-1-yl)-((S)-pyrrolidin-2-yl)methanone
• EN300-3010753
• SCHEMBL1383434
• 41721-00-0
• AMY24177
• L-Prolin-pyrrolidid
• HDLWINONZUFKQV-QMMMGPOBSA-N
• BDBM50228295
• PD178446

• MDL： MFCD09725365
• Inchi： 1S/C9H16N2O/c12-9(8-4-3-5-10-8)11-6-1-2-7-11/h8,10H,1-7H2/t8-/m0/s1
• InChI Key： HDLWINONZUFKQV-QMMMGPOBSA-N
• SMILES： O=C([C@@H]1CCCN1)N1CCCC1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine

Introduction to (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine and Its Significance in Modern Chemical Biology

(2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine, with the CAS number 41721-00-0, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in pharmaceutical research and development. The stereochemistry of this compound, particularly the (2S) configuration, plays a crucial role in its biological activity and interactions.

The< strong>pyrrolidine moiety is a common pharmacophore in many bioactive molecules, contributing to their binding affinity and specificity. In (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine, the presence of two< strong>pyrrolidine rings linked through a carbonyl group introduces a level of complexity that can influence its pharmacokinetic properties. This structural feature makes it a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of stereochemistry in drug design. The (2S) configuration of (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine has been shown to significantly affect its biological activity. For instance, enantiomeric differences can lead to varying levels of efficacy and selectivity, making it essential to carefully consider the stereochemical purity of synthetic intermediates.

In the context of drug discovery, the< strong>pyrrolidine-1-carbonyl group serves as a versatile functional handle. It can be further modified to introduce additional pharmacophoric elements or to enhance solubility and metabolic stability. This flexibility has made (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine a popular building block in medicinal chemistry.

The synthesis of (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, are often employed to achieve high enantiomeric purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Current research in chemical biology is exploring the potential of (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine as a precursor for more complex molecules. Its ability to serve as a scaffold for drug discovery has led to investigations into its role in developing treatments for various diseases. For example, studies have examined its potential in modulating enzyme activity and interacting with biological targets.

The< strong>CAS number 41721-00-0 provides a unique identifier for this compound, facilitating its use in scientific literature and databases. This standardized nomenclature ensures that researchers can accurately reference and utilize (2S)-2-(pyrrolidine-1-carbonyl)pyrrolidine in their work. The CAS system is particularly valuable in ensuring consistency across different studies and publications.

In conclusion, (2S)-2-(pyrrolidine-1-carbonyl)pyrролидинe represents a significant advancement in the field of chemical biology. Its unique structural features and stereochemical configuration make it a promising candidate for drug discovery and development. As research continues to uncover new applications for this compound, its importance in pharmaceutical science is likely to grow.